Cas no 487065-22-5 (tert-butyl N-(4-amino-3-methoxyphenyl)carbamate)
Tert-butyl N-(4-amino-3-methoxyphenyl)carbamate is a protected aniline derivative widely used as an intermediate in organic synthesis and pharmaceutical research. The tert-butyl carbamate (Boc) group provides stability and selectivity, enabling controlled deprotection under mild acidic conditions. Its methoxy and amino substituents enhance reactivity in electrophilic aromatic substitution and cross-coupling reactions, making it valuable for constructing complex heterocycles and active pharmaceutical ingredients (APIs). The compound’s high purity and consistent performance ensure reliable results in multi-step syntheses. Its compatibility with a range of reagents and conditions further underscores its utility in medicinal chemistry and process development.
487065-22-5 structure
Product Name:tert-butyl N-(4-amino-3-methoxyphenyl)carbamate
CAS No:487065-22-5
MF:C12H18N2O3
MW:238.282923221588
CID:4002617
PubChem ID:17962911
Update Time:2025-10-16
tert-butyl N-(4-amino-3-methoxyphenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (4-amino-3-methoxyphenyl)-, 1,1-dimethylethyl ester
- 4-AMINO-3-METHOXYPHENYLCARBAMIC ACID TERT-BUTYL ESTER
- tert-Butyl(4-amino-3-methoxyphenyl)carbamate
- tert-butyl N-(4-amino-3-methoxyphenyl)carbamate
- 487065-22-5
- 4-AMINO-3-METHOXYPHENYLCARBAMICACIDTERT-BUTYLESTER
- SCHEMBL1323248
- CS-0371694
- tert-butyl 4-amino-3-methoxy-phenyl-carbamate
- DB-189359
- EN300-1295209
-
- Inchi: 1S/C12H18N2O3/c1-12(2,3)17-11(15)14-8-5-6-9(13)10(7-8)16-4/h5-7H,13H2,1-4H3,(H,14,15)
- InChI Key: IESQPNBJTPEJSA-UHFFFAOYSA-N
- SMILES: C(OC(=O)NC1C=C(OC)C(N)=CC=1)(C)(C)C
Computed Properties
- Exact Mass: 238.13174244Da
- Monoisotopic Mass: 238.13174244Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 73.6Ų
tert-butyl N-(4-amino-3-methoxyphenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1295209-1.0g |
tert-butyl N-(4-amino-3-methoxyphenyl)carbamate |
487065-22-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1295209-50mg |
tert-butyl N-(4-amino-3-methoxyphenyl)carbamate |
487065-22-5 | 50mg |
$587.0 | 2023-09-30 | ||
| Enamine | EN300-1295209-100mg |
tert-butyl N-(4-amino-3-methoxyphenyl)carbamate |
487065-22-5 | 100mg |
$615.0 | 2023-09-30 | ||
| Enamine | EN300-1295209-250mg |
tert-butyl N-(4-amino-3-methoxyphenyl)carbamate |
487065-22-5 | 250mg |
$642.0 | 2023-09-30 | ||
| Enamine | EN300-1295209-500mg |
tert-butyl N-(4-amino-3-methoxyphenyl)carbamate |
487065-22-5 | 500mg |
$671.0 | 2023-09-30 | ||
| Enamine | EN300-1295209-1000mg |
tert-butyl N-(4-amino-3-methoxyphenyl)carbamate |
487065-22-5 | 1000mg |
$699.0 | 2023-09-30 | ||
| Enamine | EN300-1295209-2500mg |
tert-butyl N-(4-amino-3-methoxyphenyl)carbamate |
487065-22-5 | 2500mg |
$1370.0 | 2023-09-30 | ||
| Enamine | EN300-1295209-5000mg |
tert-butyl N-(4-amino-3-methoxyphenyl)carbamate |
487065-22-5 | 5000mg |
$2028.0 | 2023-09-30 | ||
| Enamine | EN300-1295209-10000mg |
tert-butyl N-(4-amino-3-methoxyphenyl)carbamate |
487065-22-5 | 10000mg |
$3007.0 | 2023-09-30 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1442364-1g |
tert-Butyl(4-amino-3-methoxyphenyl)carbamate |
487065-22-5 | 95% | 1g |
¥6291.00 | 2024-05-11 |
tert-butyl N-(4-amino-3-methoxyphenyl)carbamate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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